2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one
Overview
Description
2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one, also known as MMPMS, is an organic compound with a wide range of applications in the scientific and medical fields. It is a versatile compound that has been used in many different research studies and lab experiments. It has been used to study the effects of different drugs, to create new drugs, and to explore the biochemical and physiological effects of different compounds. In
Scientific Research Applications
2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one has been used in numerous scientific research studies. It has been used to study the effects of different drugs, to create new drugs, and to explore the biochemical and physiological effects of different compounds. It has also been used to study the structure of proteins and to study the effects of different compounds on the human body.
Mechanism of Action
2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one works by binding to certain receptors in the body, such as G-protein coupled receptors. This binding triggers a cascade of biochemical reactions that lead to the desired effect. For example, when this compound binds to certain receptors, it can trigger the release of hormones or neurotransmitters, which can lead to the desired effect.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have an anti-inflammatory effect, to reduce pain, and to reduce inflammation in the body. It has also been shown to have a neuroprotective effect and to reduce the risk of certain cancers.
Advantages and Limitations for Lab Experiments
2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one has several advantages for laboratory experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also a versatile compound that can be used in a variety of experiments. However, there are some limitations to using this compound in laboratory experiments. It is not very stable and can degrade over time, and it can also be toxic in high concentrations.
Future Directions
There are a number of potential future directions for 2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one. It could be used to develop new drugs or to explore the effects of different compounds on the human body. It could also be used to study the structure of proteins or to study the effects of different compounds on the body’s immune system. Additionally, it could be used to study the effects of different compounds on the body’s metabolism or to explore the effects of different compounds on the body’s hormones. Finally, it could be used to study the effects of different compounds on the body’s nervous system.
Synthesis Methods
2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one can be synthesized through a variety of methods. One of the most common methods is a reaction between 4-methylpiperazine and methylsulfanylpropane-1-one. This reaction is carried out in a solvent, such as acetonitrile, and is catalyzed by a base, such as sodium hydroxide. The reaction produces this compound as well as other byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one involves the reaction of 4-methylpiperazine with 2-bromo-1-(methylsulfanyl)propan-1-one, followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "4-methylpiperazine", "2-bromo-1-(methylsulfanyl)propan-1-one", "sodium borohydride", "methanol", "diethyl ether", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: 4-methylpiperazine is dissolved in methanol and reacted with 2-bromo-1-(methylsulfanyl)propan-1-one in the presence of sodium hydroxide to yield the intermediate 2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one.", "Step 2: The intermediate is then reduced with sodium borohydride in diethyl ether to yield the final product, 2-methyl-1-(4-methylpiperazin-1-yl)-3-(methylsulfanyl)propan-1-one.", "Step 3: The product is purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
1692118-40-3 |
Molecular Formula |
C10H20N2OS |
Molecular Weight |
216.35 g/mol |
IUPAC Name |
2-methyl-1-(4-methylpiperazin-1-yl)-3-methylsulfanylpropan-1-one |
InChI |
InChI=1S/C10H20N2OS/c1-9(8-14-3)10(13)12-6-4-11(2)5-7-12/h9H,4-8H2,1-3H3 |
InChI Key |
IIUWPGZIQGBIOW-UHFFFAOYSA-N |
Canonical SMILES |
CC(CSC)C(=O)N1CCN(CC1)C |
Purity |
0 |
Origin of Product |
United States |
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